Cas no 78142-56-0 (Bicyclo[3.1.1]heptan-2-one, 1-fluoro-)
![Bicyclo[3.1.1]heptan-2-one, 1-fluoro- structure](https://ossimg.kuujia.com/scimg/78500/78142-56-0x500.png)
78142-56-0 structure
Product Name:Bicyclo[3.1.1]heptan-2-one, 1-fluoro-
CAS No:78142-56-0
MF:C7H9FO
MW:128.144165754318
CID:534959
PubChem ID:13265793
Update Time:2025-04-19
Bicyclo[3.1.1]heptan-2-one, 1-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[3.1.1]heptan-2-one, 1-fluoro-
- 5-fluorobicyclo[3.1.1]heptan-4-one
- 78142-56-0
- 1-Fluorobicyclo[3.1.1]heptan-2-one
- DTXSID50533111
-
- Inchi： 1S/C7H9FO/c8-7-3-5(4-7)1-2-6(7)9/h5H,1-4H2
- InChI Key： OKEXKQIBDKHYKG-UHFFFAOYSA-N
- SMILES： FC12C(CCC(C1)C2)=O
Computed Properties
- Exact Mass: 128.063743068g/mol
- Monoisotopic Mass: 128.063743068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 17.1Ų
Bicyclo[3.1.1]heptan-2-one, 1-fluoro- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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